Cas no 1891933-26-8 (1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine
• CAS No: 1891933-26-8
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 6409614
• PubChem ID: 117409333
• Update Time: 2025-10-28

1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine
• 1891933-26-8
• 1-[(2-bromo-4,5-difluorophenyl)methyl]cyclopropan-1-amine
• EN300-2004002

• Inchi： 1S/C10H10BrF2N/c11-7-4-9(13)8(12)3-6(7)5-10(14)1-2-10/h3-4H,1-2,5,14H2
• InChI Key： IVWSKAHYKONSDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC1(CC1)N)F)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine

Introduction to 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine (CAS No. 1891933-26-8)

1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine is a unique organic compound with the CAS registry number 1891933-26-8. This compound belongs to the class of heterocyclic amines and features a cyclopropane ring fused with an aromatic bromo-difluorophenyl group. The structure of this compound is characterized by its cyclopropane ring, which is known for its high strain energy and reactivity, making it a valuable component in various chemical reactions and applications.

The synthesis of 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine involves advanced methodologies that leverage the reactivity of cyclopropane systems. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of small molecule inhibitors targeting specific enzymes and receptors. The presence of bromine and fluorine substituents on the aromatic ring enhances the compound's electronic properties, making it suitable for applications in medicinal chemistry and materials science.

One of the most notable aspects of this compound is its ability to participate in ring-opening reactions, which are crucial in organic synthesis. The cyclopropane ring's inherent strain makes it highly reactive under specific conditions, enabling the formation of diverse derivatives. For instance, recent research has demonstrated the use of this compound as a precursor in the synthesis of bioactive molecules with potential anti-cancer properties.

In terms of physical properties, 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various laboratory techniques, including chromatography and spectroscopy.

The chemical stability of this compound is influenced by its substituents. The bromine atom at the 2-position and fluorine atoms at the 4 and 5 positions on the phenyl ring contribute to its stability under oxidative conditions. However, exposure to strong acids or bases may lead to decomposition, necessitating careful handling during synthesis and storage.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine. Quantum mechanical calculations have revealed that the cyclopropane ring's π-electron system plays a significant role in determining the compound's reactivity towards nucleophilic and electrophilic attacks. These findings have been instrumental in designing more efficient synthetic pathways for this compound.

In addition to its role in organic synthesis, this compound has found applications in polymer chemistry. The cyclopropane moiety can be incorporated into polymer backbones to enhance mechanical properties such as tensile strength and elasticity. For example, researchers have explored its use as a monomer in the synthesis of novel polyamides with improved thermal stability.

The environmental impact of 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine has also been a topic of recent interest. Studies have shown that under aerobic conditions, this compound undergoes biodegradation at a moderate rate, suggesting that it poses minimal long-term risks to ecosystems when properly managed.

In conclusion, 1-(2-bromo-4,5-difluorophenyl)methylcyclopropan-1-amine (CAS No. 1891933-26) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and stability make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.